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Introduction to Green Synthesis with Cardiospermum
halicacabum

Green synthesis provides an eco-friendly, cost-effective alternative to traditional physical and chemical

nanoparticle (NP) production methods by utilizing biological resources like plants. Cardiospermum

halicacabum, a medicinal plant from the Sapindaceae family, is rich in phytochemicals such as flavonoids,

alkaloids, tannins, and terpenoids [1] [2]. These compounds act as both reducing and stabilizing agents

during the one-step synthesis of metallic nanoparticles, enabling the creation of complexes with significant

therapeutic potential [3]. This application note details standardized protocols for synthesizing various NPs

using C. halicacabum and characterizes their demonstrated bioactivities, including anticancer, antibacterial,

antifungal, and antioxidant effects [4] [1] [2].

Synthesis Protocols

Silver Nanoparticles (AgNPs) from Leaf Extract [1]
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Plant Extract Preparation: Collect fresh C. halicacabum leaves, wash thoroughly with distilled water,

and air-dry. Boil 5 g of dried, finely cut leaves in 100 mL of Millipore water at 60°C for 10 minutes.
Filter the resulting solution using Whatman filter paper. The filtrate can be stored at 4°C for future use.

Nanoparticle Synthesis: Add 1 mL of the leaf extract to 9 mL of a 1 mM aqueous silver nitrate
(AgNO₃) solution. Incubate the mixture in the dark at room temperature for 24 hours, during which the

color change to brown indicates NP formation. Centrifuge the solution at high speed for 20 minutes.
Discard the supernatant and collect the pellet of AgNPs. Dry the pellet in an oven for further analysis

and use.

Zinc Oxide Nanoparticles (ZnO NPs) from Whole Plant Extract [4]

Extract and Synthesis: While the specific protocol for C. halicacabum-mediated ZnO NP synthesis
is not fully detailed in the provided results, the process generally involves using a whole-plant

hydroalcoholic extract. The extract is mixed with a zinc salt precursor (e.g., zinc nitrate or zinc
acetate). The phytochemicals in the extract facilitate the reduction and formation of ZnO NPs. The

resulting NPs are then purified via centrifugation and characterized.

Nanoemulsion (CHE-NE-A) from Hydroalcoholic Extract [2]

Formulation: Mix 100 mg of concentrated hydroalcoholic extract of C. halicacabum with 52.5 mL of

Tween 80 (surfactant), 17.5 mL of ethanol (co-solvent), 10 mL of oil (carrier), and 20 mL of distilled
water under constant stirring. Subject the well-mixed emulsion to an ultra-sonication process for 30

minutes to form the nanoemulsion (CHE-NE-A).

The following workflow summarizes the primary synthesis path for Silver Nanoparticles (AgNPs):

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31790883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10374496/
https://www.smolecule.com/products/s584328?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


AgNP Synthesis from C. halicacabum Leaves

Start Protocol

Leaf Preparation & Washing

Aqueous Extract
Preparation (60°C, 10 min)

Filtration of Extract

Mix Extract with
1mM AgNO₃ Solution

Incubate in Dark
(24 hours, Room Temp)

Centrifuge Solution

Collect AgNP Pellet

Dry AgNPs
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Characterization of Synthesized Nanoparticles

A suite of techniques is essential for confirming the successful synthesis and determining the physical and

chemical properties of the synthesized nanoparticles.

Table 1: Standard Characterization Techniques for C. halicacabum-Derived Nanoparticles

Characterization
Technique

Primary Data Obtained Typical Results for C. halicacabum NPs

UV-Vis Spectroscopy NP formation & stability AgNPs: Absorbance peak at ~430 nm [1]

FTIR (Fourier-Transform
Infrared)

Functional groups of

capping agents

Identification of flavonoids & polyphenols on

NP surface [1] [2]

XRD (X-Ray Diffraction) Crystallographic

structure & phase

AgNPs: Peaks at 2θ of 32.29°, 38.76°, etc.,

confirming crystallinity [1]

TEM (Transmission
Electron Microscopy)

Size, shape, and

morphology

Nanoemulsion (CHE-NE-A): Size and exterior

of nano-droplets suitable for drug carriage [2]

SEM (Scanning Electron
Microscopy)

Surface morphology

and topology

CHE-NE-A: Analysis of nano-droplet external

structure [2]

DLS (Dynamic Light
Scattering)

Hydrodynamic size

distribution

AgNPs: Average size of ~150.1 nm [1]

Zeta Potential Analysis Surface charge &

colloidal stability

CHE-NE-A: Measurement of stability via

surface charge [2]

EDX (Energy-Dispersive
X-ray)

Elemental composition Confirmation of elemental silver or zinc

presence [4]

Therapeutic Applications and Efficacy

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 8 Tech Support

https://www.smolecule.com/products/s584328?utm_src=pdf-body-img
https://biomedpharmajournal.org/vol17no2/green-synthesis-of-silver-nanoparticles-using-cardiospermum-halicacabum-leaf-extract-and-its-effect-on-human-colon-carcinoma-cells/
https://biomedpharmajournal.org/vol17no2/green-synthesis-of-silver-nanoparticles-using-cardiospermum-halicacabum-leaf-extract-and-its-effect-on-human-colon-carcinoma-cells/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10374496/
https://biomedpharmajournal.org/vol17no2/green-synthesis-of-silver-nanoparticles-using-cardiospermum-halicacabum-leaf-extract-and-its-effect-on-human-colon-carcinoma-cells/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10374496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10374496/
https://biomedpharmajournal.org/vol17no2/green-synthesis-of-silver-nanoparticles-using-cardiospermum-halicacabum-leaf-extract-and-its-effect-on-human-colon-carcinoma-cells/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10374496/
https://pubmed.ncbi.nlm.nih.gov/31790883/
https://www.smolecule.com/products/s584328?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Research has demonstrated that C. halicacabum-derived nanoparticles possess significant biological activity,

as quantified by various in vitro assays.

Anticancer Activity

Table 2: Documented Anticancer Effects of C. halicacabum-Derived Nanoparticles

Nanoparticle
Type

Cancer Cell
Line / Model

Key Findings & Proposed Mechanism Assays Used

ZnO NPs (CH-
ZnONPs) [4]

Human

Melanoma
(A375)

Dose-dependent cytotoxicity; induction of

apoptosis via elevated caspase 3, 8, and 9
mRNA expression; increased ROS

accumulation.

MTT, Propidium

Iodide, Gene
Expression

AgNPs [1] Human Colon

Carcinoma

Reduction in cell proliferation & viability;

increased cell death; induction of
apoptosis.

Cell Proliferation,

LDH, Hoechst/PI
Staining

The anticancer mechanism of ZnO NPs, which involves the induction of apoptosis through reactive oxygen

species (ROS) and caspase activation, can be visualized as follows:
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ZnO NP Anticancer Mechanism in A375 Cells

CH-ZnONPs
Exposure

Increased ROS
Accumulation

Upregulation of
Apoptotic Genes

Caspase 9
Activation

Caspase 8
Activation

Caspase 3
Activation

Mitochondrial Apoptosis
Pathway Activation

Cancer Cell Death
(A375)
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Antimicrobial and Antioxidant Activity

Table 3: Antibacterial, Antifungal, and Antioxidant Efficacy of C. halicacabum Nanoemulsion (CHE-NE-A)

[2]
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Activity
Type

Test Pathogens / Assay Key Results

Antibacterial P. aeruginosa, S. aureus, S.
typhimurium, S. pneumoniae, E. coli

Remarkable zone of inhibition; strongest

activity against P. aeruginosa; low MIC values.

Antifungal C. neoformans, A. niger, C.
pneumonia, P. expansum

Good activity observed against all test fungal

pathogens.

Antioxidant DPPH, ABTS, and FRAP assays Considerable dose-dependent free radical

scavenging activity.

Conclusion and Future Perspectives

The synthesis of nanoparticles and nanoemulsions using Cardiospermum halicacabum extract represents a

robust, environmentally benign protocol. The synthesized nanostructures, particularly AgNPs, ZnO NPs, and

the CHE-NE-A nanoemulsion, demonstrate compelling biological activities, including potent anticancer

effects through apoptosis induction and broad-spectrum antimicrobial action. The physicochemical

characterization data confirm that these nanoparticles possess suitable properties for pharmaceutical

applications, with the nanoemulsion showing particular promise as a drug carrier [4] [1] [2]. Future work

should focus on optimizing synthesis parameters for enhanced uniformity, exploring in vivo efficacy and

toxicity profiles, and investigating the drug delivery potential of these nanostructures for specific therapeutic

agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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